Cas no 77382-85-5 (Butanoic acid,4-[(2-carboxyethyl)nitrosoamino]-)
77382-85-5 structure
Product Name:Butanoic acid,4-[(2-carboxyethyl)nitrosoamino]-
CAS No:77382-85-5
MF:C7H12N2O5
MW:204.180582046509
CID:578663
PubChem ID:190037
Update Time:2025-04-19
Butanoic acid,4-[(2-carboxyethyl)nitrosoamino]- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-[(2-carboxyethyl)nitrosoamino]-
- 4-[2-carboxyethyl(nitroso)amino]butanoic acid
- Butanoic acid, 4-((2-carboxyethyl)nitrosoamino)-
- DTXSID40998598
- 4-[(2-CARBOXYETHYL)(NITROSO)AMINO]BUTANOIC ACID
- 77382-85-5
-
- Inchi: 1S/C7H12N2O5/c10-6(11)2-1-4-9(8-14)5-3-7(12)13/h1-5H2,(H,10,11)(H,12,13)
- InChI Key: LSZXIJLDXMMICW-UHFFFAOYSA-N
- SMILES: OC(CCCN(CCC(=O)O)N=O)=O
Computed Properties
- Exact Mass: 204.07466
- Monoisotopic Mass: 204.07462149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 107.27
Butanoic acid,4-[(2-carboxyethyl)nitrosoamino]- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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